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Compound of Interest

Compound Name: Doranidazole

Cat. No.: B3047944

For Researchers, Scientists, and Drug Development Professionals

Doranidazole, a promising radiosensitizing agent, has garnered significant interest in oncology
for its potential to enhance the efficacy of radiation therapy in hypoxic tumors. This technical
guide provides an in-depth overview of the chemical structure and a detailed account of the
synthetic pathway for this 2-nitroimidazole derivative.

Chemical Structure of Doranidazole

Doranidazole is chemically designated as (2R,3S)-3-[(2-nitroimidazol-1-yl)methoxy]butane-
1,2,4-triol. Its molecular structure features a 2-nitroimidazole core, which is crucial for its
radiosensitizing activity, linked to a hydrophilic butane-1,2,4-triol side chain via a methoxy
bridge. This side chain is designed to optimize the drug's pharmacokinetic properties.

Key Structural Features:

Molecular Formula: CsH13N30e[1][2]

IUPAC Name: (2R,3S)-3-[(2-nitroimidazol-1-yl)methoxy]butane-1,2,4-triol[1]

CAS Number: 149838-23-3[1]

Synonyms: PR-350, RP-343[1]
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The specific stereochemistry of the chiral centers in the side chain, (2R, 3S), is a critical aspect
of the molecule's design and synthesis.

Synthesis of Doranidazole

The synthesis of Doranidazole is a multi-step process that begins with the readily available
starting material, meso-erythritol. The synthetic route involves the protection of hydroxyl
groups, introduction of a suitable leaving group, condensation with 2-nitroimidazole, and
subsequent deprotection to yield the final product. The following is a detailed description of the
synthetic pathway.

Synthetic Pathway

The overall synthetic scheme for Doranidazole can be visualized as follows:

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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